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Introduction
Chromium trioxide (CrO₃), a powerful oxidizing agent, serves as a cornerstone reagent in

both qualitative and quantitative analytical chemistry.[1] Its primary utility lies in its ability to

selectively oxidize various organic functional groups, most notably alcohols and aldehydes.

This property is harnessed in the widely recognized "Jones oxidation," which employs a

solution of chromium trioxide in aqueous sulfuric acid and acetone.[2][3] While modern

techniques have emerged, the principles and applications of chromium trioxide-based

analysis remain fundamental in organic chemistry and are valuable in various research and

development settings, including drug development for functional group analysis and impurity

profiling.

Caution: Chromium(VI) compounds, including chromium trioxide, are highly toxic and

carcinogenic.[2][4] All handling and experimental procedures must be conducted in a well-

ventilated fume hood with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.
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The chromic acid test is a rapid and straightforward qualitative method to differentiate primary

and secondary alcohols and aldehydes from tertiary alcohols and other non-oxidizable

compounds.[4][5] The test relies on the visible reduction of the orange-red chromium(VI) ion to

the green or blue-green chromium(III) ion upon reaction with an oxidizable substrate.[6]

Principle
The core of the chromic acid test is a redox reaction. Primary alcohols are oxidized first to

aldehydes and then to carboxylic acids, while secondary alcohols are oxidized to ketones.[4][6]

Aldehydes are also readily oxidized to carboxylic acids.[4] Tertiary alcohols, lacking a hydrogen

atom on the carbinol carbon, are resistant to oxidation under these conditions and thus yield a

negative result.[4][7]
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Compound
Class

Functional
Group

Expected
Result

Approximate
Reaction Time

Oxidation
Product

Primary Alcohols R-CH₂OH

Positive (Orange

to Green/Blue-

green)

Rapid (typically

within 15

seconds)[4]

Carboxylic

Acid[4][6]

Secondary

Alcohols
R₂CHOH

Positive (Orange

to Green/Blue-

green)

Rapid (typically

within 15

seconds)[4]

Ketone[4][6]

Tertiary Alcohols R₃COH

Negative

(Solution

remains orange)

No reaction No reaction[4]

Aliphatic

Aldehydes
R-CHO

Positive (Orange

to Green/Blue-

green)

Very Rapid

(within 5

seconds)[4]

Carboxylic

Acid[4]

Aromatic

Aldehydes
Ar-CHO

Positive (Orange

to Green/Blue-

green)

Slower (30-45

seconds)[4]

Carboxylic

Acid[4]

Ketones R₂C=O

Negative

(Solution

remains orange)

No reaction No reaction

Phenols Ar-OH
Positive (Forms

a dark solution)
Rapid

Complex

oxidation

products

Experimental Protocol: Chromic Acid Test
1. Preparation of Jones Reagent:

Materials:

Chromium trioxide (CrO₃): 25 g[8]

Concentrated sulfuric acid (H₂SO₄): 25 mL[8]
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Distilled water: 75 mL[8]

Procedure:

In a beaker, carefully and slowly dissolve 25 g of chromium trioxide in 25 mL of

concentrated sulfuric acid.[8]

Cool the mixture in an ice bath.[9]

Very slowly, and with constant stirring, add the mixture to 75 mL of distilled water that has

been pre-cooled to 0°C.[8][9]

Store the resulting orange-red solution in a glass-stoppered bottle.[4]

2. Test Procedure:

In a clean test tube, dissolve 1-2 drops of a liquid sample or approximately 10 mg of a solid

sample in 1 mL of acetone.[4]

Add 1-2 drops of the prepared Jones reagent to the sample solution while gently shaking the

test tube.[4]

Observe any color change within the first 15 seconds. A change from orange to green or

blue-green indicates a positive test.[4]

If no immediate color change is observed, allow the solution to stand for up to a minute,

noting any delayed reaction.

Logical Workflow for the Chromic Acid Test
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Start Dissolve sample
in acetone

Add Jones Reagent
(1-2 drops) Observe for 15s

Positive Test:
Orange -> Green/Blue-green

(1°, 2° Alcohol, Aldehyde)
Color Change

Negative Test:
Solution remains orange
(3° Alcohol, Ketone, etc.)

No Color Change

End

Chromium(VI)
(in CrO₃/H₂SO₄)

Orange-Red

Chromium(III)
(as [Cr(H₂O)₆]³⁺)
Green/Blue-green

Reduction
(+6e⁻)

1° or 2° Alcohol
(R-CH₂OH or R₂CHOH)

Aldehyde/Ketone
(R-CHO or R₂C=O)

Oxidation
(-2H)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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